3,6-Dioxabicyclo[3.1.0]hexane, 1,2,2,4,4,5-hexafluoro-

• CAS No.: 680615-57-0
• Molecular Formula: C4F6O2
• Molecular Weight: 194.03 g/mol
• IUPAC Name: 1,2,2,4,4,5-hexafluoro-3,6-dioxabicyclo[3.1.0]hexane
• InChI: InChI=1S/C4F6O2/c5-1-2(6,11-1)4(9,10)12-3(1,7)8
• InChI Key: LEEJBGRIMQGMBF-UHFFFAOYSA-N
• Canonical SMILES: C12(C(O1)(C(OC2(F)F)(F)F)F)F

Description

3,6-Dioxabicyclo[310]hexane, 1,2,2,4,4,5-hexafluoro- is a unique chemical compound characterized by its bicyclic structure and multiple fluorine atoms

Preparation Methods

The synthesis of 3,6-Dioxabicyclo[3.1.0]hexane, 1,2,2,4,4,5-hexafluoro- typically involves cyclization reactions and catalytic hydrogenation reactions. These methods differ in terms of reaction conditions, yields, and operational difficulties . Industrial production methods may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity.

Chemical Reactions Analysis

3,6-Dioxabicyclo[3.1.0]hexane, 1,2,2,4,4,5-hexafluoro- undergoes various chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents used in these reactions include strong oxidizing agents, reducing agents, and nucleophiles. The major products formed from these reactions depend on the specific conditions and reagents used .

Scientific Research Applications

This compound has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: It may be used in the study of biochemical pathways and molecular interactions.

Industry: Utilized in the production of specialized materials and chemicals

Mechanism of Action

The mechanism of action of 3,6-Dioxabicyclo[3.1.0]hexane, 1,2,2,4,4,5-hexafluoro- involves its interaction with specific molecular targets and pathways. The exact molecular targets and pathways can vary depending on the application and the specific conditions under which the compound is used .

Comparison with Similar Compounds

3,6-Dioxabicyclo[3.1.0]hexane, 1,2,2,4,4,5-hexafluoro- can be compared with other similar compounds such as:

• 3,6-Dioxabicyclo[3.1.0]hexane-2,4-dione
• 3-Oxabicyclo[3.1.0]hexane-2,4-dione
• 1,2-Cyclopropanedicarboxylic anhydride

These compounds share similar bicyclic structures but differ in their functional groups and fluorination patterns, which can affect their reactivity and applications .